1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-ethyl-4-nitropyrazole-3-carboxylic acid
• InChI: InChI=1S/C6H7N3O4/c1-2-8-5(6(10)11)4(3-7-8)9(12)13/h3H,2H2,1H3,(H,10,11)
• InChI Key: XGQDFPLXJYYOPA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C6H7N3O4
• DSSTOX Substance ID: DTXSID90344501
• Molecular Weight: 185.14 g/mol
• CAS RN: 494791-30-9

Description

“1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid” is a chemical compound with the CAS Number: 494791-30-9. It has a molecular weight of 185.14 and its IUPAC name is 1-ethyl-4-nitro-1H-pyrazole-5-carboxylic acid.

Synthesis Analysis

The synthesis of pyrazole compounds involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of “1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid” is represented by the formula C6H7N3O4. The InChI Code for this compound is 1S/C6H7N3O4/c1-2-8-5(6(10)11)4(3-7-8)9(12)13/h3H,2H2,1H3,(H,10,11).

Chemical Reactions Analysis

Pyrazole compounds are known to undergo a variety of chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

“1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid” is a solid compound. The compound is stored at room temperature.

Scientific Research Applications

Synthesis of Condensed Pyrazoles

1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid and its derivatives have been utilized in the synthesis of condensed pyrazoles. For example, ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used as precursors in Sonogashira-type cross-coupling reactions to obtain corresponding alkynyl-4-(ethoxycarbonyl)pyrazoles. These compounds are further used to synthesize a range of condensed pyrazoles, demonstrating their utility in creating complex organic structures (Arbačiauskienė et al., 2011).

Preparation of Heterocycle Products

Another significant application is in the preparation of novel heterocycle products. A study showed the efficient synthesis of ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products via condensation of pyrazole-5-amine derivatives and activated carbonyl groups, highlighting the versatility of 1-ethyl-4-nitro-1H-pyrazole-5-carboxylic acid derivatives in creating new compounds (Ghaedi et al., 2015).

Synthesis Improvement

Improvements in the synthesis of 1H-pyrazole-4-carboxylic acid have also been reported, where the yield was significantly increased using 1-ethyl-4-nitro-1H-pyrazole-5-carboxylic acid as a starting material. This advancement is crucial for increasing the efficiency and yield in the production of related compounds (Dong, 2011).

Structural and Spectral Investigations

1-Ethyl-4-nitro-1H-pyrazole-5-carboxylic acid derivatives have been the subject of structural and spectral investigations. Studies focused on biologically important pyrazole-4-carboxylic acid derivatives have combined experimental and theoretical approaches to analyze their structural properties. Such research contributes to our understanding of the molecular behavior and potential applications of these compounds (Viveka et al., 2016).

Synthesis of Novel Derivatives

The synthesis of new derivatives from pyrazole carboxylic acid compounds, including 1-ethyl-4-nitro-1H-pyrazole-5-carboxylic acid, has been extensively studied. These derivatives are important for various applications, such as chemical hybridizing agents in agriculture and potential therapeutic agents in medicine. The ability to create a wide range of derivatives demonstrates the compound's versatility and importance in synthetic chemistry (Beck et al., 1988).

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.